1-[(1-Aminopropan-2-YL)oxy]-4-chlorobenzene
Overview
Description
“1-[(1-Aminopropan-2-YL)oxy]-4-chlorobenzene” is a chemical compound with the molecular formula C9H12ClNO . It is also known by other names such as “1-Propanamine, 2-(4-chlorophenoxy)-”, “2-(4-Chloro-phenoxy)-propylamine”, “2-(4-Chlorophenoxy)-1-propanamine”, and "2-(4-Chlorophenoxy)propan-1-amine" .
Scientific Research Applications
Oxidative Stress Studies
- Chlorobenzene Induced Oxidative Stress : Studies on chlorobenzene and its derivatives, like "1-[(1-Aminopropan-2-YL)oxy]-4-chlorobenzene," have shown their ability to induce oxidative stress in human lung epithelial cells. This oxidative stress is mediated through the NF-kappaB signaling pathway and involves the upregulation of cellular markers for oxidative stress (Feltens et al., 2010).
Synthesis of Bioactive Compounds
- Microwave-Assisted Synthesis : A series of 1-aminopropan-2-ols, structurally related to "this compound," were synthesized and evaluated for their anti-malarial activities. This synthesis showcases the compound's utility in generating bioactive molecules with significant potential against malaria (Robin et al., 2007).
Material Science and Catalysis
- Polymer-Anchored Oxidovanadium(IV) Complexes : Compounds related to "this compound" have been used in the synthesis and characterization of polymer-anchored oxidovanadium(IV) complexes, demonstrating their application in the oxidation of organic compounds like styrene and cumene. These studies highlight the compound's potential in catalysis and materials science (Maurya et al., 2007).
Antioxidant Properties
- Antioxidant and Membrane-Stabilizing Properties : Investigations into the antioxidant and membrane-stabilizing properties of derivatives of "this compound" have shown that these compounds exhibit marked antihemolytic effects in erythrocyte oxidative stress models, despite lacking significant antioxidant activity. This suggests their potential for biological applications related to cellular protection (Malakyan et al., 2011).
Photopolymerization
- Nitroxide-Mediated Photopolymerization : A novel compound with a structure related to "this compound" has been proposed as a photoiniferter, demonstrating the potential of such compounds in the field of polymer science, especially in the development of nitroxide-mediated photopolymerization processes (Guillaneuf et al., 2010).
Mechanism of Action
Target of Action
The primary target of the compound “1-[(1-Aminopropan-2-YL)oxy]-4-chlorobenzene” is the enzyme beta-secretase 1 (BACE1) . BACE1 is a protease known to play a crucial role in the formation of myelin sheaths in peripheral nerve cells, and it’s also involved in the proteolytic processing of the amyloid precursor protein (APP). Inhibition of BACE1 is a therapeutic strategy for Alzheimer’s disease .
Biochemical Pathways
The compound is involved in the anaerobic cobalamin biosynthesis pathway . The product of the reaction, ®-1-aminopropan-2-yl phosphate, is the substrate of EC 6.3.1.10, adenosylcobinamide-phosphate synthase, which converts adenosylcobyric acid into adenosylcobinamide phosphate .
Result of Action
The result of the compound’s action is the inhibition of BACE1, which can lead to a decrease in the production of amyloid-beta peptide, a substance that forms the plaques characteristic of Alzheimer’s disease . This makes the compound a potential therapeutic agent for Alzheimer’s disease.
Action Environment
The environment can influence the action, efficacy, and stability of “this compound”. Factors such as pH conditions can affect the solution conformation of the ligand and its binding to the active site of BACE1 . .
properties
IUPAC Name |
2-(4-chlorophenoxy)propan-1-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO/c1-7(6-11)12-9-4-2-8(10)3-5-9/h2-5,7H,6,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCZNOIBVNALPSU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)OC1=CC=C(C=C1)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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